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Abstract

Chartreusin, a complex glycoside produced by Streptomyces chartreusis, has garnered
significant interest for its potent antitumor properties. This technical guide provides a
comprehensive overview of the genetic basis underlying the biosynthesis of this remarkable
natural product. We delve into the organization and function of the chartreusin biosynthetic
gene cluster (BGC), detailing the roles of key enzymes in the assembly and modification of the
polyketide aglycone, chartarin, and its subsequent glycosylation. This document summarizes
critical quantitative data, outlines detailed experimental protocols for the elucidation of the
biosynthetic pathway, and presents visual representations of the key molecular processes to
facilitate a deeper understanding for researchers and professionals in the field of natural
product biosynthesis and drug development.

The Chartreusin Biosynthetic Gene Cluster (cha)

The biosynthesis of chartreusin is orchestrated by a dedicated set of genes organized into a
contiguous cluster within the Streptomyces chartreusis genome. The chartreusin (cha)
biosynthetic gene cluster from S. chartreusis HKI-249 spans approximately 37 kb and encodes
a suite of enzymes responsible for the stepwise construction of the final molecule.[1] The
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function of this gene cluster has been unequivocally confirmed through its heterologous
expression in Streptomyces albus, which resulted in the production of chartreusin.[1]

The cha cluster is a type Il polyketide synthase (PKS) gene cluster.[1] These systems are
responsible for the iterative condensation of simple carboxylic acid units to form a polyketide
chain, which then undergoes a series of cyclization and modification reactions to generate the
complex aromatic scaffold of the final product.

Organization of the Chartreusin BGC

The chartreusin BGC comprises a collection of genes encoding the minimal PKS, tailoring
enzymes, and regulatory proteins. Bioinformatic analysis and targeted gene disruption studies
have been instrumental in assigning putative functions to the open reading frames (ORFs)
within the cluster.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1668571?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668571?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

» 1. Biosynthesis of the antitumor agent chartreusin involves the oxidative rearrangement of an
anthracyclic polyketide - PubMed [pubmed.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [The Genetic Architecture of Chartreusin Biosynthesis in
Streptomyces chartreusis: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b166857 1#genetic-basis-of-chartreusin-production-
in-s-chartreusis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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